Cas no 696-54-8 (N-[(pyridin-4-yl)methylidene]hydroxylamine)

• Product Name: N-[(pyridin-4-yl)methylidene]hydroxylamine
• CAS No: 696-54-8
• MF: C₆H₆N₂O
• MW: 122.12464094162
• MDL: MFCD00006446
• CID: 39591
• PubChem ID: 87574828
• Update Time: 2025-05-20

N-[(pyridin-4-yl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Isonicotinaldehyde oxime
• Pyridine-4-aldoxime
• Pyridine-4-carboxaldoxime
• Pyridine-4-carbaldoxime
• 4-Pyridinealdoxime
• Pyridine-4-carbaldehyde oxime
• Isonicotinaldehyde,oxime (6CI,8CI)
• 4-(Hydroxyiminomethyl)pyridine
• 4-Pyridinaldoxime
• NSC 63847
• Isonicotinaldoxime
• 4-Pyridine aldoxime
• Pyridine, 4-formyl-, oxime
• 4-Pyridinecarboxaldehyde, oxime
• 4-(nitrosomethylidene)-1H-pyridine
• ISONICOTINALDEHYDE, OXIME
• pyridin-4-aldoxime
• 4-Pyridinecarboxaldehyde, oxime, (E)-
• Isonicotinaldehyde oxime #
• WLN: T6NJ C1UNQ
• N-[(pyridin-4-yl)methylidene]hydroxylamine
• MFCD00006446
• EINECS 211-796-6
• (E)-4-Pyridinecarbaldehyde oxime
• OFYLBLSSPQTTHT-VMPITWQZSA-N
• 4-Pyridinealdoxime, 98%
• 1637-52-1
• 4-Pyridinecarbaldehyde oxime
• CCRIS 7744
• (NE)-N-(pyridin-4-ylmethylidene)hydroxylamine
• (E)-Isonicotinaldehydeoxime
• NSC-63847
• (Z)-N-[(pyridin-4-yl)methylidene]hydroxylamine
• GS-5936
• NSC63847
• DTXSID80896842
• CS-0157397
• A836584
• (E)-Isonicotinaldehyde oxime
• AKOS016050385
• 696-54-8
• AMY40496
• Q-101280
• (E)-N-hydroxy-1-(pyridin-4-yl)methanimine
• STK048614
• 696-53-7
• 4-Pyridinecarboxaldehyde, oxime, (Z)-

• MDL： MFCD00006446
• Inchi： 1S/C6H6N2O/c9-8-5-6-1-3-7-4-2-6/h1-5,9H/b8-5+
• InChI Key： OFYLBLSSPQTTHT-VMPITWQZSA-N
• SMILES： O/N=C/C1C=CN=CC=1
• BRN： 2079

Computed Properties

• Exact Mass: 122.04800
• Monoisotopic Mass: 122.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.8
• Topological Polar Surface Area: 45.5

Experimental Properties

• Color/Form: White lens powder
• Density: 1.2236 (rough estimate)
• Melting Point: 131.0 to 135.0 deg-C
• Boiling Point: 227.52°C (rough estimate)
• Flash Point: 110 °C
• Refractive Index: 1.5350 (estimate)
• PH: 6.3 (10g/l, H2O, 20℃)
• Solubility: 10g/l
• Water Partition Coefficient: 10 g/L (20 ºC)
• PSA: 45.48000
• LogP: 0.88970
• Solubility: Not determined

N-[(pyridin-4-yl)methylidene]hydroxylamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R20/22;R36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：NR9410000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：S26;S37/39
• Risk Phrases：R20/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on N-[(pyridin-4-yl)methylidene]hydroxylamine

Comprehensive Overview of N-[(pyridin-4-yl)methylidene]hydroxylamine (CAS No. 696-54-8)

N-[(pyridin-4-yl)methylidene]hydroxylamine (CAS No. 696-54-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, often referred to as a pyridine-derived Schiff base, is a versatile intermediate in organic synthesis. Its molecular structure features a pyridine ring conjugated with a hydroxylamine moiety, making it a valuable building block for pharmaceuticals, agrochemicals, and materials science.

The growing interest in N-[(pyridin-4-yl)methylidene]hydroxylamine is partly driven by its role in the development of novel bioactive molecules. Researchers are increasingly exploring its potential as a precursor for antimicrobial agents and anticancer drugs, aligning with the global demand for innovative therapeutic solutions. Additionally, its application in coordination chemistry has made it a subject of study for designing metal-organic frameworks (MOFs), which are pivotal in catalysis and gas storage technologies.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for N-[(pyridin-4-yl)methylidene]hydroxylamine?" The synthesis typically involves the condensation of 4-pyridinecarboxaldehyde with hydroxylamine hydrochloride under controlled conditions. This reaction is a classic example of Schiff base formation, a topic widely discussed in organic chemistry forums and academic literature. The process is optimized for high yield and purity, ensuring the compound's suitability for further derivatization.

Another hot topic related to CAS No. 696-54-8 is its stability and storage requirements. Users often search for "How to store N-[(pyridin-4-yl)methylidene]hydroxylamine safely?" The compound should be kept in a cool, dry place, away from light and moisture, to prevent degradation. Proper handling protocols are essential to maintain its integrity, especially for industrial-scale applications.

In the context of green chemistry, N-[(pyridin-4-yl)methylidene]hydroxylamine has been investigated for its potential in sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free conditions to minimize environmental impact. This aligns with the broader trend of green and sustainable chemistry, a highly searched topic among chemists and environmental scientists.

The compound's role in material science is another area of interest. Its ability to form chelating ligands with transition metals has applications in designing advanced functional materials. These materials are pivotal in developing sensors, electronic devices, and nanotechnology-based solutions, which are currently trending in scientific research.

For those wondering about the analytical characterization of N-[(pyridin-4-yl)methylidene]hydroxylamine, techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed. These methods ensure accurate identification and purity assessment, which are critical for research and industrial applications.

In summary, N-[(pyridin-4-yl)methylidene]hydroxylamine (CAS No. 696-54-8) is a multifaceted compound with broad applicability in pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and reactivity make it a valuable asset in modern chemical research, addressing some of the most pressing challenges in science and technology today.